Cas no 1804892-36-1 (1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene)

• Product Name: 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene
• CAS No: 1804892-36-1
• MF: C₉H₃F₈IO
• MW: 406.011223077774
• CID: 4964942
• Update Time: 2025-05-21

1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene

• Inchi： 1S/C9H3F8IO/c10-7(11)19-6-4(18)2-1-3(8(12,13)14)5(6)9(15,16)17/h1-2,7H
• InChI Key： KCBATSLNESRBEZ-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1OC(F)F

Computed Properties

• Exact Mass: 405.91009 g/mol
• Monoisotopic Mass: 405.91009 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.01
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene

Recent Advances in the Study of 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene (CAS: 1804892-36-1)

The compound 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene (CAS: 1804892-36-1) has recently gained attention in the chemical biology and pharmaceutical research communities due to its unique structural properties and potential applications in drug discovery and material science. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have highlighted the significance of this fluorinated aromatic compound as a versatile building block in organic synthesis. The presence of multiple fluorine atoms and an iodine substituent makes it an excellent candidate for cross-coupling reactions, particularly in the synthesis of complex molecules with potential pharmaceutical applications. Researchers have successfully employed this compound in palladium-catalyzed coupling reactions to generate novel aryl-aryl and aryl-heteroaryl linkages, which are crucial in the development of new drug candidates.

In the field of medicinal chemistry, preliminary investigations have demonstrated that derivatives of 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene exhibit promising biological activities. These include potential inhibitory effects on specific enzyme targets involved in inflammatory pathways and oncogenic signaling. The compound's unique electronic properties, imparted by the trifluoromethyl and difluoromethoxy groups, appear to enhance its binding affinity to certain protein targets, making it a valuable scaffold for further optimization.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to produce this compound with higher yields and purity. Advances in fluorination methodologies have enabled researchers to overcome previous challenges associated with the introduction of multiple fluorine-containing groups. These improvements have significant implications for scaling up production and exploring broader applications of this compound in both academic and industrial settings.

Material science applications have also emerged as an important area of investigation for this compound. Its unique electronic properties and thermal stability make it a potential candidate for use in organic electronic devices, including organic light-emitting diodes (OLEDs) and organic photovoltaics. Researchers are particularly interested in how the combination of fluorine substituents and the iodine atom might influence charge transport properties in these materials.

Looking forward, several research groups are actively pursuing further characterization of this compound's properties and applications. Current efforts include detailed mechanistic studies of its reactivity, comprehensive biological screening of its derivatives, and exploration of its potential in catalysis. The compound's versatility suggests it may play an increasingly important role in multiple areas of chemical and pharmaceutical research in the coming years.

In conclusion, 1,2-Bis(trifluoromethyl)-3-(difluoromethoxy)-4-iodobenzene represents a fascinating case study in how carefully designed fluorinated aromatic compounds can bridge multiple disciplines. Its ongoing investigation continues to yield valuable insights that may contribute to advancements in drug discovery, materials science, and synthetic methodology.